Cas no 2228714-45-0 (2-6-(trifluoromethyl)pyridin-3-ylethanethioamide)

2-6-(Trifluoromethyl)pyridin-3-ylethanethioamide is a specialized organic compound featuring a pyridine core substituted with a trifluoromethyl group at the 6-position and an ethanethioamide moiety at the 3-position. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical applications. The thioamide functionality provides reactivity for further derivatization, enabling its use as a versatile intermediate in heterocyclic synthesis. Its structural features contribute to improved metabolic stability and binding affinity in bioactive molecules. This compound is particularly useful in the development of pharmaceuticals and crop protection agents, where its unique electronic and steric properties can optimize target interactions.

2-6-(trifluoromethyl)pyridin-3-ylethanethioamide structure

2228714-45-0 structure

Product Name:2-6-(trifluoromethyl)pyridin-3-ylethanethioamide

CAS No:2228714-45-0

MF:C₈H₇F₃N₂S

MW:220.214790582657

CID:5858961

PubChem ID:165695755

Update Time:2025-06-06

2-6-(trifluoromethyl)pyridin-3-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

- 2-6-(trifluoromethyl)pyridin-3-ylethanethioamide
- 2228714-45-0
- 2-[6-(trifluoromethyl)pyridin-3-yl]ethanethioamide
- EN300-1958725
- Inchi： 1S/C8H7F3N2S/c9-8(10,11)6-2-1-5(4-13-6)3-7(12)14/h1-2,4H,3H2,(H2,12,14)
- InChI Key： LKNZGNJQWANQFV-UHFFFAOYSA-N
- SMILES： S=C(CC1=CN=C(C(F)(F)F)C=C1)N

Computed Properties

Exact Mass: 220.02820389g/mol
Monoisotopic Mass: 220.02820389g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 71Å²

2-6-(trifluoromethyl)pyridin-3-ylethanethioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1958725-0.05g	2-[6-(trifluoromethyl)pyridin-3-yl]ethanethioamide	2228714-45-0	0.05g	$768.0	2023-09-17
Enamine	EN300-1958725-0.1g	2-[6-(trifluoromethyl)pyridin-3-yl]ethanethioamide	2228714-45-0	0.1g	$804.0	2023-09-17
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Enamine	EN300-1958725-0.5g	2-[6-(trifluoromethyl)pyridin-3-yl]ethanethioamide	2228714-45-0	0.5g	$877.0	2023-09-17
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Enamine	EN300-1958725-5.0g	2-[6-(trifluoromethyl)pyridin-3-yl]ethanethioamide	2228714-45-0	5g	$3520.0	2023-06-01
Enamine	EN300-1958725-10.0g	2-[6-(trifluoromethyl)pyridin-3-yl]ethanethioamide	2228714-45-0	10g	$5221.0	2023-06-01
Enamine	EN300-1958725-1g	2-[6-(trifluoromethyl)pyridin-3-yl]ethanethioamide	2228714-45-0	1g	$914.0	2023-09-17
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